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TCO-PEG3-CH2CO2H Product Summary

Parameter Details

Product Name TCO-PEG3-CH2CO2H / TCO-PEG3-acid [1] [2]

CAS Number 2249928-25-2 (TCO PEG3 CH2CO2H); 2141981-86-2 (TCO-PEG3-acid) [1] [3]
(2]

Molecular C17H20NO7 (for TCO PEG3 CH2COZ2H) [1]

Formula

Molecular Weight  359.42 g/mol (for TCO PEG3 CH2CO2H) [1]

Structure Composed of a TCO group, a PEG spacer (3 repeating units), and a terminal
carboxylic acid (-CH2COzH) [1] [3] [2]

Key Functional Carboxylic Acid (-COOH) [1] [3] [2]
Group

| Primary Reactivity | - With primary amines (via carboxylic acid) to form stable amide bonds, requiring
activators like EDC or HATU [1] [3].
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¢ With tetrazines (via TCO group) in an inverse-electron demand Diels-Alder (IEDDA) reaction [4] [3]

[5]. | | Key Application | A click chemistry reagent for bioconjugation, molecular imaging, and drug

development [4] [5]. |

Proposed Validation Workflow

While specific protocols for TCO-PEG3-CH2CO2H are not detailed in the search results, the general

workflow for validating its performance would logically follow the path below, incorporating standard

analytical techniques referenced for PEGylated compounds [6].
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Step 1: Purity and Identity Analysis

¢ Technique: High-Performance Liquid Chromatography (HPLC) is a core technique for analyzing
PEGylated compounds [6]. It can assess purity and identify impurities.

e Detection Methods: Since PEGs lack strong UV chromophores, coupling HPLC with Evaporative
Light Scattering Detection (ELSD) or Refractive Index Detection (RID) is recommended for
accurate quantification [6]. For structural confirmation, HPLC coupled with Mass Spectrometry
(HPLC-MSIMS) is highly effective [6].

Step 2: Functional Group Reactivity Validation

This step verifies the activity of both key functional groups, as illustrated below.
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e Carboxylic Acid Activity: The reaction efficiency of the -COOH group can be quantified by reacting it
with a known concentration of a primary amine (e.g., glycine) in the presence of activators like EDC
or HATU [3] [2]. The consumption of the amine or the formation of the amide product can be
monitored using HPLC-ELSD/RID or NMR spectroscopy.

e TCO Group Activity: The kinetic rate constant (k) of the IEDDA reaction with tetrazine is a critical
performance metric. This can be determined by UV-Vis spectroscopy by monitoring the decrease in
tetrazine absorbance at ~520 nm upon reaction with TCO-PEG3-CH2CO2H [5]. A high second-order
rate constant (on the order of 103 M~1s~1) confirms high reactivity [5].
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Step 3: Bioconjugation Efficiency Testing

Apply the reagent in a model conjugation. For example, conjugate it to a model protein (e.g., Bovine Serum
Albumin, BSA) via the carboxylic acid and then attempt a second conjugation with a tetrazine-modified dye
via the TCO group. Analyze the success using Size Exclusion Chromatography (SEC) or SDS-PAGE to

confirm the formation of higher molecular weight conjugates.

Step 4: Stability and Storage Assessment

¢ Critical Consideration: TCO groups are known to isomerize over time to the less reactive cis-
cyclooctene (CCO), leading to a loss of function [3].

e Method: The stability should be assessed by storing aliquots of the compound under different
conditions (e.g., -20°C, 4°C, in solution, as a solid) and periodically testing the TCO reactivity using
the tetrazine kinetics assay from Step 2. HPLC can also track the formation of isomerization products
[3]. It is recommended to store the compound at -20°C and use it promptly [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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